4-[1-(1,3-benzodioxol-5-yl)-4-piperidinyl]-N-cyclopropyl-2-piperazinecarboxamide

• IUPAC Name: 4-[1-(1,3-benzodioxol-5-yl)piperidin-4-yl]-N-cyclopropylpiperazine-2-carboxamide
• InChI: InChI=1S/C20H28N4O3/c25-20(22-14-1-2-14)17-12-24(10-7-21-17)15-5-8-23(9-6-15)16-3-4-18-19(11-16)27-13-26-18/h3-4,11,14-15,17,21H,1-2,5-10,12-13H2,(H,22,25)
• InChI Key: KORBAILPIRYYEG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CN(CCN2)C3CCN(CC3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H28N4O3
• Molecular Weight: 372.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a benzodioxol group, a piperidine ring, a cyclopropyl group, and a piperazine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzodioxol group, the creation of the piperidine and piperazine rings, and the introduction of the cyclopropyl group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxol group, for example, consists of a benzene ring fused with a 1,3-dioxol ring. The piperidine and piperazine rings are six-membered and contain one and two nitrogen atoms, respectively.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the benzodioxol group might undergo electrophilic aromatic substitution, while the piperidine and piperazine rings might participate in reactions involving their nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. This might include using personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin and eyes.